Cas no 31130-16-2 (5-Propyl-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-Propyl-1,3,4-oxadiazole-2-thiol
• CAS No: 31130-16-2
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 2194552
• PubChem ID: 13627346
• Update Time: 2025-04-21

5-Propyl-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Propyl-1,3,4-oxadiazole-2-thiol
• 5-propyl-3H-1,3,4-oxadiazole-2-thione
• 5-Propyl-1,3,4-oxadiazole-2(3H)-thione
• AKOS003676949
• EN300-110310
• 1,3,4-Oxadiazole-2(3H)-thione, 5-propyl-
• SCHEMBL8668850
• GBA13016
• 5-propyl-2,3-dihydro-1,3,4-oxadiazole-2-thione
• AKOS027461277
• DTXSID40545364
• DB-368817
• 31130-16-2
• AT18828

• Inchi： 1S/C5H8N2OS/c1-2-3-4-6-7-5(9)8-4/h2-3H2,1H3,(H,7,9)
• InChI Key： JEBLNEZCHGZGNM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCC)O1

Computed Properties

• Exact Mass: 144.03573406Da
• Monoisotopic Mass: 144.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles